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Compound of Interest

Compound Name: CDD3505

Cat. No.: B1139368 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

management of chemical compounds is paramount to ensuring a safe and compliant

operational environment. This document provides essential safety and logistical information for

the handling and disposal of CDD3505, a compound identified as 4-nitro-1-trityl-1H-imidazole.

Adherence to these procedural guidelines is critical for minimizing risks and ensuring the

integrity of research activities.

Essential Safety and Handling Precautions
When working with CDD3505, it is imperative to use appropriate personal protective equipment

(PPE). This includes safety goggles with side-shields, protective gloves, and impervious

clothing to prevent skin and eye contact.[1] All handling of this compound should occur in a

well-ventilated area, preferably under a chemical fume hood, to avoid the inhalation of any dust

or aerosols that may form.[1] An accessible safety shower and eye wash station should be

readily available in the event of accidental exposure.[1]

Storage: CDD3505 should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from direct sunlight and sources of ignition.[1] The recommended storage

temperature is between 2-8°C.[1]

**Chemical and Physical Properties
A summary of the key quantitative data for CDD3505 is presented in the table below for easy

reference.
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Property Value

CAS Number 173865-33-3

Molecular Formula C₂₂H₁₇N₃O₂

Molecular Weight 355.39 g/mol

Purity >95%

Storage Temperature 2-8°C

Spill Management and Disposal Procedures
In the event of a spill, ensure the area is well-ventilated and evacuate personnel to a safe

location.[1] Use appropriate personal protective equipment before attempting to manage the

spill.[1] Prevent the substance from entering drains or water courses.[1] For liquid spills, absorb

the solution with a finely-powdered, liquid-binding material such as diatomite.[1] Solid spills

should be carefully swept up to avoid dust formation. Decontaminate the affected surfaces and

equipment by scrubbing with alcohol.[1]

Disposal: All waste material containing CDD3505 must be disposed of in accordance with

federal, state, and local environmental regulations. The primary recommendation is to dispose

of the contents and container at an approved waste disposal plant.[2][3] Chemical waste

generators are responsible for correctly classifying discarded chemicals as hazardous waste

and ensuring complete and accurate compliance with all disposal regulations.[4] Do not mix

CDD3505 with other waste; keep it in its original container for disposal.

Experimental Workflow: Handling and Disposal of
CDD3505
The following diagram outlines the standard operating procedure for the lifecycle of CDD3505
within a laboratory setting, from receipt to final disposal.
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Workflow for CDD3505 Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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